Cas no 588685-93-2 (5-(4,5-dimethylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol)

5-(4,5-dimethylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol structure
588685-93-2 structure
Product Name:5-(4,5-dimethylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol
CAS No:588685-93-2
MF:C9H11N3S2
MW:225.333738565445
MDL:MFCD03423432
CID:869604
Update Time:2026-04-29

5-(4,5-dimethylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 5-(4,5-Dimethylthiophen-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol
    • 5-(4,5-Dimethylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol
    • 5-(4,5-dimethylthiophen-3-yl)-4-methyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • AC1NLYLE
    • ALBB-003181
    • BBL016751
    • CTK6C5883
    • MolPort-001-574-197
    • STK434018
    • 5-(4,5-dimethylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol
    • MDL： MFCD03423432
    • Inchi： InChI=1S/C9H11N3S2/c1-5-6(2)14-4-7(5)8-10-11-9(13)12(8)3/h4H,1-3H3,(H,11,13)
    • InChI Key： YEQRMXBSHBPNAE-UHFFFAOYSA-N
    • SMILES： CC1=C(C)SC=C1C2=NN=C(N2C)S

Computed Properties

  • Exact Mass: 225.03963
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1

Experimental Properties

  • Density: 1.39
  • Boiling Point: 321.3°C at 760 mmHg
  • Flash Point: 148.1°C
  • Refractive Index: 1.718
  • PSA: 27.63

5-(4,5-dimethylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol Pricemore >>

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D458810-50mg
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5-(4,5-dimethylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:588685-93-2)5-(4,5-dimethylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol
Order Number:A1168520
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:11
Price ($):160.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:588685-93-2)5-(4,5-dimethylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol
A1168520
Purity:99%
Quantity:1g
Price ($):160.0
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